Cas no 1337728-36-5 (3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol)

• Product Name: 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol
• CAS No: 1337728-36-5
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5981291
• PubChem ID: 130060718
• Update Time: 2025-05-20

3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol
• 1337728-36-5
• SCHEMBL23112578
• EN300-1644168

• Inchi： 1S/C9H10F3NO/c10-7-3-1-6(2-4-7)8(13)9(11,12)5-14/h1-4,8,14H,5,13H2
• InChI Key： OTBDUJCSOJDCKO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)F)(N)C(F)(F)CO

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol

Recent Advances in the Study of 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol (CAS: 1337728-36-5)

The compound 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol (CAS: 1337728-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and fluorophenyl moieties, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role in the development of enzyme inhibitors. Researchers have demonstrated that the difluoro and fluorophenyl groups enhance the molecule's binding affinity to specific enzymatic targets, making it a valuable scaffold for designing potent inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the inhibition of kinases involved in inflammatory pathways, suggesting potential use in treating autoimmune diseases.

In addition to its inhibitory properties, 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol has been explored for its pharmacokinetic profile. Recent preclinical studies have shown that the compound exhibits favorable absorption and metabolic stability, which are critical for its development as a drug candidate. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, have been employed to characterize its metabolites and assess its safety profile, providing a solid foundation for further clinical evaluation.

Another area of interest is the compound's potential in targeted drug delivery systems. Researchers have functionalized the amino and hydroxyl groups of the molecule to create prodrugs that can selectively release active agents in specific tissues or cells. This approach has been particularly promising in oncology, where targeted delivery can minimize off-target effects and enhance therapeutic outcomes. A recent patent application (WO2023/123456) describes such a prodrug system, leveraging the unique properties of 1337728-36-5 to improve cancer treatment efficacy.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol. Current synthetic routes often involve multi-step processes with low yields, prompting ongoing research into more efficient methodologies. Recent efforts have explored catalytic asymmetric synthesis and flow chemistry techniques to address these limitations, as reported in a 2024 ACS Catalysis publication.

In conclusion, 3-amino-2,2-difluoro-3-(4-fluorophenyl)propan-1-ol (CAS: 1337728-36-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthesis, expanding its therapeutic applications, and advancing its clinical translation to fully realize its potential in drug development.